5-[(3,4-Dichlorophenyl)methyl]-2-azabicyclo[2.2.2]octane

• CAS No.: 617714-23-5
• Molecular Formula: C14H17Cl2N
• Molecular Weight: 270.2 g/mol
• IUPAC Name: 5-[(3,4-dichlorophenyl)methyl]-2-azabicyclo[2.2.2]octane
• InChI: InChI=1S/C14H17Cl2N/c15-13-4-1-9(6-14(13)16)5-11-7-12-3-2-10(11)8-17-12/h1,4,6,10-12,17H,2-3,5,7-8H2
• InChI Key: QTWZSCXXBCHUKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNC1CC2CC3=CC(=C(C=C3)Cl)Cl

Description

5-[(3,4-Dichlorophenyl)methyl]-2-azabicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C14H17Cl2N and its molecular weight is 270.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(3,4-dichloro-benzyl)-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester (0.24 g, 0.65 mmol) in 2 mL of CH2 Cl2 was added 1 mL of TFA. After the mixture was stirred at rt for 1 h, it was quenched with NaHCO3 (sat.). It was then extracted with CH2Cl2 and the organic layer was washed with NaCl (sat.), dried over Na2SO4 and concentrated to give 170 mg of 5-(3,4-Dichloro-benzyl)-2-aza-bicyclo[2.2.2]octane (M++1: 270).